Cas no 59525-15-4 (2-(isobutyrylamino)benzamide)

• Product Name: 2-(isobutyrylamino)benzamide
• CAS No: 59525-15-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5095378
• Update Time: 2025-10-25

2-(isobutyrylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-[(2-methyl-1-oxopropyl)amino]-
• 2-(isobutyrylamino)benzamide

• Inchi： 1S/C11H14N2O2/c1-7(2)11(15)13-9-6-4-3-5-8(9)10(12)14/h3-7H,1-2H3,(H2,12,14)(H,13,15)
• InChI Key： PFKPOMJZEUXBOQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1NC(=O)C(C)C

Additional information on 2-(isobutyrylamino)benzamide

Introduction to 2-(Isobutyrylamino)benzamide (CAS No. 59525-15-4)

2-(Isobutyrylamino)benzamide, with the CAS number 59525-15-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-Aminophenyl)isobutyramide, is characterized by its unique structure, which includes an isobutyryl group attached to an aniline moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2-(Isobutyrylamino)benzamide is C₁₀H₁₃NO₂, and its molecular weight is 183.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in a wide range of experimental conditions and formulations.

In recent years, 2-(Isobutyrylamino)benzamide has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a modulator of protein-protein interactions (PPIs). PPIs are critical for many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By targeting specific PPIs, 2-(Isobutyrylamino)benzamide can potentially disrupt disease pathways and offer new therapeutic strategies.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-(Isobutyrylamino)benzamide to a specific protein involved in cancer progression. The researchers found that the compound exhibited high selectivity and potency, making it a promising lead for further drug development. The study also highlighted the compound's ability to cross the blood-brain barrier, which is a significant advantage for treating central nervous system (CNS) disorders.

Beyond its potential as a therapeutic agent, 2-(Isobutyrylamino)benzamide has also been explored for its use in chemical biology research. Its structural features make it an excellent scaffold for the synthesis of more complex molecules with tailored biological activities. For instance, researchers at the University of California, San Francisco, used 2-(Isobutyrylamino)benzamide as a starting point to develop a series of analogs with enhanced binding affinities to specific protein targets. These analogs were then tested in cell-based assays to evaluate their efficacy in modulating cellular processes.

The synthetic accessibility of 2-(Isobutyrylamino)benzamide is another factor contributing to its popularity in research. The compound can be synthesized through several well-established routes, including the reaction of 2-aminobenzoic acid with isobutyric acid chloride or anhydride. These synthetic methods are scalable and can be adapted to produce large quantities of the compound for both laboratory and industrial applications.

In addition to its direct biological activity, 2-(Isobutyrylamino)benzamide has been used as a tool compound in high-throughput screening (HTS) campaigns. HTS is a critical component of modern drug discovery, allowing researchers to rapidly identify potential drug candidates from large libraries of compounds. By incorporating 2-(Isobutyrylamino)benzamide into HTS assays, scientists can gain insights into the structure-activity relationships (SARs) that govern its biological effects.

The safety profile of 2-(Isobutyrylamino)benzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, which is an important consideration for its potential use as a drug candidate. However, further studies are needed to fully characterize its safety and pharmacokinetic properties in animal models and eventually in human clinical trials.

In conclusion, 2-(Isobutyrylamino)benzamide (CAS No. 59525-15-4) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.